Cas no 921493-05-2 (N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 921493-05-2
• MF: C₁₈H₂₁BrN₄O₂S
• MW: 437.353941679001
• CID: 5840150
• PubChem ID: 41783903
• Update Time: 2025-06-08

N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• AKOS004945419
• 921493-05-2
• F2096-1201
• N-(4-bromophenyl)-2-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(4-bromophenyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide
• N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

• Inchi： 1S/C18H21BrN4O2S/c19-12-6-8-14(9-7-12)20-16(24)10-15-11-26-18(22-15)23-17(25)21-13-4-2-1-3-5-13/h6-9,11,13H,1-5,10H2,(H,20,24)(H2,21,22,23,25)
• InChI Key： BWICJXQQSJFNQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CC1=CSC(NC(=O)NC2CCCCC2)=N1

Computed Properties

• Exact Mass: 436.05686g/mol
• Monoisotopic Mass: 436.05686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

Research Brief on N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS: 921493-05-2)

N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS: 921493-05-2) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of inflammation and oncology. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

Recent investigations into the molecular structure of N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide reveal its unique binding affinity for certain protein targets, including kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the JAK-STAT signaling pathway, which is implicated in various inflammatory diseases. The study utilized X-ray crystallography and molecular docking simulations to elucidate the compound's binding mode, providing a structural basis for its inhibitory activity.

In addition to its anti-inflammatory properties, N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide has shown promise in preclinical cancer models. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that the compound induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study employed in vitro assays and xenograft models to validate these findings, suggesting potential applications in targeted cancer therapy. However, further in vivo studies are needed to assess its pharmacokinetics and toxicity profiles.

The synthesis and optimization of N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide have also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The authors utilized a combination of solid-phase synthesis and microwave-assisted reactions to achieve higher efficiency, which could facilitate future drug development efforts.

Despite these advancements, several challenges remain. The compound's solubility and bioavailability issues have been noted in multiple studies, prompting investigations into prodrug strategies and formulation optimizations. Additionally, the precise off-target effects and long-term safety of N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide require further elucidation. Ongoing research aims to address these gaps, with several patents filed in 2024 for novel derivatives and delivery systems.

In conclusion, N-(4-bromophenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS: 921493-05-2) represents a promising candidate for therapeutic development, particularly in inflammation and oncology. Its unique mechanism of action and recent synthetic improvements underscore its potential, though additional studies are necessary to fully realize its clinical applications. This brief highlights the need for continued interdisciplinary research to overcome existing limitations and advance this compound toward clinical trials.